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Compound of Interest

Compound Name: 1,3-Dinitronaphthalene

Cat. No.: B1222033

For Immediate Implementation: This document provides crucial safety and logistical information
for researchers, scientists, and drug development professionals working with 1,3-
Dinitronaphthalene. Adherence to these protocols is essential for ensuring personal safety

and maintaining a secure laboratory environment.

Essential Safety and Handling Information

1,3-Dinitronaphthalene is a solid chemical compound that poses several health risks,
primarily causing skin, eye, and respiratory system irritation.[1][2] It is classified as a
combustible solid and may be sensitive to heat or shock.[1][3] Therefore, stringent safety

measures are imperative during its handling and disposal.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory to prevent exposure.
The following table summarizes the required PPE for handling 1,3-Dinitronaphthalene.
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PPE Category Specification

) Chemical safety goggles or a full-face shield
Eye Protection L .
where splashing is a risk.[4]

Chemical-resistant gloves (e.g., Butyl rubber,

Hand Protection Neoprene). Disposable gloves are preferred.[4]

[5]

A NIOSH-approved N95 dust mask or a
Respiratory Protection respirator with an organic vapor cartridge is

required, especially when handling powders.[3]

) A lab coat or chemical-resistant coveralls to
Body Protection ]
prevent skin contact.[5]

i Closed-toe shoes are mandatory in the
Foot Protection _
laboratory environment.

Quantitative Data Summary

While specific Occupational Exposure Limits (OELSs) for 1,3-Dinitronaphthalene are not
established by major regulatory bodies, it is crucial to handle this compound with a high degree
of caution. The following table provides key physical and chemical properties.

Property Value

Chemical Formula C10HeN204
Molecular Weight 218.17 g/mol [1][3]
Appearance Beige powder
Melting Point 146-148 °CJ3]
Solubility in Water Insoluble[1]

Room temperature, in a dry, well-ventilated
Storage Temperature
area[6]
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Operational Plan for Handling 1,3-
Dinitronaphthalene

A systematic approach to handling 1,3-Dinitronaphthalene is critical to minimize risk. The
following workflow diagram and step-by-step protocol outline the necessary procedures.
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Figure 1. Workflow for the safe handling and disposal of 1,3-Dinitronaphthalene.
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Step-by-Step Handling Protocol

1.

Preparation:
Don all required PPE as outlined in the table above.

Work in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation
exposure.

Ensure that an eyewash station and safety shower are readily accessible.

. Handling:

Avoid the formation of dust when handling the solid compound.[6]
Use appropriate tools (e.g., spatulas) for transferring the chemical.
Keep containers of 1,3-Dinitronaphthalene tightly closed when not in use.[7]

Be aware that this compound is incompatible with strong oxidizing agents, strong acids, and
strong bases.[7]

. In Case of a Spill:

For small spills, dampen the solid material with a solvent like acetone to prevent dust from
becoming airborne.[8]

Carefully transfer the dampened material and any contaminated absorbent materials into a
suitable, labeled container for hazardous waste.[8]

Wash the contaminated area thoroughly with soap and water.[8]

Disposal Plan

Proper disposal of 1,3-Dinitronaphthalene and any associated contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

1.

Waste Segregation and Collection:
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» All disposable materials that have come into contact with 1,3-Dinitronaphthalene, including
gloves, weigh boats, and contaminated paper towels, must be collected in a designated,
sealed, and clearly labeled hazardous waste container.

e Unused or waste 1,3-Dinitronaphthalene should be collected in its own sealed and labeled
container.

2. Disposal Procedure:

o Disposal of 1,3-Dinitronaphthalene must be carried out through an approved and licensed
hazardous waste disposal company.[7]

e Do not dispose of this chemical down the drain or in regular trash.
» Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

By adhering to these rigorous safety and handling protocols, you can significantly mitigate the
risks associated with 1,3-Dinitronaphthalene, ensuring a safe and productive research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. NAPHTHALENE | Occupational Safety and Health Administration [osha.gov]

2. 1,3-Dinitronaphthalene | CLI0H6N204 | CID 11818 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. fishersci.com [fishersci.com]

4. CDC - NIOSH Pocket Guide to Chemical Hazards - Naphthalene diisocyanate [cdc.gov]

5. Permissible Exposure Limits — OSHA Annotated Table Z-1 | Occupational Safety and
Health Administration [osha.gov]

6. cdnisotopes.com [cdnisotopes.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1222033?utm_src=pdf-body
https://www.benchchem.com/product/b1222033?utm_src=pdf-body
https://www.benchchem.com/product/b1222033?utm_src=pdf-body
https://www.dnacih.com/niosh/nioshdbs/npg/NPGD0016.HTM
https://www.benchchem.com/product/b1222033?utm_src=pdf-body
https://www.benchchem.com/product/b1222033?utm_src=pdf-custom-synthesis
https://www.osha.gov/chemicaldata/736
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dinitronaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dinitronaphthalene
https://www.fishersci.com/store/msds?partNumber=AC163340010&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/npgd0440.html
https://www.osha.gov/annotated-pels/table-z-1
https://www.osha.gov/annotated-pels/table-z-1
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5813_2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 7. dnacih.com [dnacih.com]
e 8. CDC - NIOSH Pocket Guide to Chemical Hazards - Naphthalene [cdc.gov]

 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 1,3-Dinitronaphthalene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222033#personal-protective-equipment-for-
handling-1-3-dinitronaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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